Cas no 2138351-08-1 (Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl-)

Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- structure
2138351-08-1 structure
Product Name:Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl-
CAS No:2138351-08-1
MF:C13H20BrN
MW:270.208602905273
CID:5260879
Update Time:2025-10-18

Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl-
    • Inchi: 1S/C13H20BrN/c1-9-6-7-11(10(2)12(9)14)8-15-13(3,4)5/h6-7,15H,8H2,1-5H3
    • InChI Key: NMRWDQANZDOEEO-UHFFFAOYSA-N
    • SMILES: C1(CNC(C)(C)C)=CC=C(C)C(Br)=C1C

Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-372222-0.05g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
0.05g
$528.0 2025-03-18
Enamine
EN300-372222-0.1g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
0.1g
$553.0 2025-03-18
Enamine
EN300-372222-0.25g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
0.25g
$579.0 2025-03-18
Enamine
EN300-372222-0.5g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
0.5g
$603.0 2025-03-18
Enamine
EN300-372222-1.0g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
1.0g
$628.0 2025-03-18
Enamine
EN300-372222-2.5g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
2.5g
$1230.0 2025-03-18
Enamine
EN300-372222-5.0g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
5.0g
$1821.0 2025-03-18
Enamine
EN300-372222-10.0g
[(3-bromo-2,4-dimethylphenyl)methyl](tert-butyl)amine
2138351-08-1 95.0%
10.0g
$2701.0 2025-03-18

Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- Related Literature

Additional information on Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl-

Research Briefing on Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- (CAS: 2138351-08-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds, particularly those with unique structural motifs. One such compound, Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- (CAS: 2138351-08-1), has garnered attention due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its brominated benzene ring and tert-butylamine substituent, has been investigated for its role as a building block in the synthesis of more complex pharmacophores. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The presence of the bromo group at the 3-position and the sterically hindered tert-butyl group are believed to contribute to its binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl-, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in vivo. Additionally, computational modeling studies have predicted favorable drug-like properties, including moderate lipophilicity and acceptable metabolic stability.

Further research has focused on the biological evaluation of derivatives of this compound. A recent preprint on bioRxiv reported that certain analogs exhibited promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as anticancer agents. The bromo substituent was found to be critical for activity, as its removal or replacement led to a significant loss of potency.

Beyond oncology, Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- has also been explored for its potential in central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience demonstrated that structurally related compounds could modulate neurotransmitter receptors, offering a new avenue for the treatment of neurodegenerative diseases. However, further optimization is required to improve blood-brain barrier penetration and reduce off-target effects.

In conclusion, Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2,4-dimethyl- represents a versatile scaffold with diverse therapeutic applications. Ongoing research aims to elucidate its full pharmacological potential and address challenges related to synthesis scalability and in vivo efficacy. The compound's unique structural features and promising biological activity make it a valuable candidate for future drug development efforts in chemical biology and medicinal chemistry.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd